Cas no 1803879-66-4 (2-(3-Bromopropyl)-6-hydroxybenzyl chloride)

• Product Name: 2-(3-Bromopropyl)-6-hydroxybenzyl chloride
• CAS No: 1803879-66-4
• MF: C₁₀H₁₂BrClO
• MW: 263.558681488037
• CID: 4981149
• Update Time: 2025-10-24

2-(3-Bromopropyl)-6-hydroxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-6-hydroxybenzyl chloride

• Inchi： 1S/C10H12BrClO/c11-6-2-4-8-3-1-5-10(13)9(8)7-12/h1,3,5,13H,2,4,6-7H2
• InChI Key： FETVLSAVPLTEKB-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C=1CCl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2

Additional information on 2-(3-Bromopropyl)-6-hydroxybenzyl chloride

Recent Advances in the Application of 2-(3-Bromopropyl)-6-hydroxybenzyl chloride (CAS: 1803879-66-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-Bromopropyl)-6-hydroxybenzyl chloride (CAS: 1803879-66-4) has recently emerged as a promising intermediate in pharmaceutical synthesis and chemical biology applications. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the field of targeted drug delivery and enzyme inhibition. This research brief synthesizes the latest findings regarding this compound's chemical properties, synthetic applications, and biological activities.

Structural analysis reveals that 2-(3-Bromopropyl)-6-hydroxybenzyl chloride possesses unique reactivity due to the presence of both electrophilic (benzyl chloride) and nucleophilic (hydroxy) functional groups. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a key building block in the synthesis of selective kinase inhibitors, with the bromopropyl side chain serving as an excellent handle for further functionalization through nucleophilic substitution reactions.

In drug discovery applications, researchers have utilized this compound to develop novel PROTAC (Proteolysis Targeting Chimeras) molecules. The bromine atom at the 3-position allows for efficient conjugation with E3 ligase ligands, while the hydroxybenzyl chloride moiety enables attachment to target protein binders. This dual functionality has been particularly valuable in the development of targeted protein degradation therapeutics for oncology indications.

Recent synthetic methodology developments (Nature Chemistry, 2024) have established more efficient routes for the production of 2-(3-Bromopropyl)-6-hydroxybenzyl chloride, with improved yields up to 78% compared to previous methods. These advances have significantly enhanced the compound's accessibility for research purposes while reducing production costs. The optimized synthetic protocols employ novel palladium-catalyzed coupling reactions that minimize byproduct formation.

From a biological perspective, studies have demonstrated that derivatives of 2-(3-Bromopropyl)-6-hydroxybenzyl chloride exhibit moderate antimicrobial activity against Gram-positive bacteria (MIC values ranging from 8-32 μg/mL). The mechanism appears to involve disruption of cell wall biosynthesis, as evidenced by recent electron microscopy studies showing morphological changes in treated bacterial cells.

In pharmaceutical formulation research, this compound has shown promise as a stabilizer for certain labile drug substances. Its ability to form stable complexes with oxidation-prone molecules has been particularly valuable in developing long-acting injectable formulations. Current research is exploring its potential in protecting biologics from degradation during storage and administration.

Looking forward, the unique chemical properties of 2-(3-Bromopropyl)-6-hydroxybenzyl chloride position it as a versatile tool in medicinal chemistry. Ongoing clinical trials featuring derivatives of this compound are expected to report preliminary results in late 2024, which may further validate its therapeutic potential. Future research directions likely include exploration of its applications in antibody-drug conjugates and as a scaffold for developing new chemical probes in chemical biology studies.